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Compound of Interest

4-Octylphenethyl
Compound Name:

methanesulfonate
CAS No.: 162358-06-7
Cat. No.: B122396

Get Quote

Chemical Reactivity, Synthetic Utility, and Biological
Implications
Executive Summary

4-Octylphenethyl methanesulfonate (OPMS) (CAS: 162358-06-7) is a specialized chemical
intermediate and electrophilic alkylating agent.[1][2] Unlike direct-acting pharmacological
ligands, its "mechanism of action" is defined by its chemical reactivity profile. It serves as a
critical synthon in the synthesis of sphingosine-1-phosphate (S1P) receptor modulators, most
notably Fingolimod (FTY720).

This guide analyzes OPMS through three lenses relevant to drug development:
¢ Chemical MoA: Nucleophilic substitution (

) for installing lipophilic pharmacophores.

» Biological Context: Structural mimicry of the sphingosine lipid tail.[1]
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» Toxicological Mechanism: Genotoxic potential via DNA alkylation (a critical quality attribute in
APl manufacturing).[3]

Part 1: Molecular Architecture & Chemical Mechanism of
Action

The functional utility of OPMS is derived from its bipartite structure: a lipophilic anchor (4-
octylphenethyl group) and a reactive leaving group (methanesulfonate/mesylate).

1. The Electrophilic Engine (

Reactivity)

The methanesulfonate moiety (

) is a highly stable leaving group due to resonance delocalization of the negative charge on the
oxygen atoms. This makes the adjacent carbon (on the ethyl chain) highly electrophilic.

e Mechanism: OPMS undergoes bimolecular nucleophilic substitution (

)

o Target: It reacts efficiently with nucleophiles (amines, thiols, or enolates) to transfer the 4-
octylphenethyl chain.

« Significance: In drug design, this reaction installs the "lipid tail" required for a drug to embed
in cell membranes or bind hydrophobic pockets of GPCRs (like S1P receptors).

2. Structural Mimicry

The 4-octylphenethyl chain is a rigidified, aromatic analogue of the natural C18 alkyl chain
found in sphingosine.

o Natural Sphingosine: Flexible aliphatic chain.

o OPMS-Derived Moiety: Phenyl ring adds rigidity; octyl chain maintains hydrophobicity. This
modification often enhances metabolic stability and potency in the final drug candidate (e.g.,
FTY720).
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Visualization: Chemical Mechanism of Action

The following diagram illustrates the

alkylation pathway and the subsequent biological integration.
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Caption: Figure 1. The dual-phase mechanism: Chemical alkylation (SN2) followed by
biological receptor integration of the synthesized lipophilic scaffold.

Part 2: Biological Context & Drug Development
Application

OPMS is principally defined by its role as the key intermediate for Fingolimod (FTY720), the
first oral disease-modifying therapy for Multiple Sclerosis.

The Fingolimod Connection

Fingolimod is a prodrug. It requires phosphorylation by sphingosine kinase 2 to become active
(Fingolimod-phosphate).

» Role of OPMS: It provides the hydrophobic tail that anchors the molecule into the S1P
receptor's binding pocket.

o Causality: Without the specific 4-octylphenethyl chain provided by OPMS, the drug loses its
affinity for S1P1, S1P3, S1P4, and S1P5 receptors, nullifying its immunosuppressive activity.
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Toxicological Mechanism (Genotoxicity)

For researchers handling OPMS, understanding its toxicology is vital.
o Class: Alkylating Agent / Potential Genotoxic Impurity (PGI).[3]

e Mechanism: As a methanesulfonate ester, OPMS can directly alkylate DNA bases
(specifically N7-guanine and N3-adenine).

e Regulatory Impact: In drug development, residual OPMS in the final APl must be controlled
to ppm levels (typically <1.5 p g/day intake limit per ICH M7 guidelines).

Part 3: Experimental Protocols
Protocol A: Synthesis of Fingolimod Precursor via OPMS
Alkylation

This protocol demonstrates the primary utility of OPMS: installing the lipophilic tail onto a
diethyl acetamidomalonate scaffold.

Reagents:

Diethyl acetamidomalonate (Nucleophile)

4-Octylphenethyl methanesulfonate (OPMS)

Sodium ethoxide (NaOEt) or Sodium hydride (NaH) (Base)

Ethanol (anhydrous)

Step-by-Step Workflow:

» Enolate Formation:

o Dissolve diethyl acetamidomalonate (1.0 eq) in anhydrous ethanol under

atmosphere.

o Add NaOEt (1.1 eq) slowly at 0°C. Stir for 30 mins to generate the carbanion
(nucleophile).
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» Alkylation (The MoA Step):
o Add OPMS (1.0 eq) dropwise to the reaction mixture.

o Rationale: Slow addition prevents side reactions. The mesylate group on OPMS is
displaced by the malonate carbanion.

e Reflux:
o Heat to reflux (78°C) for 4-6 hours.

o Monitoring: Monitor consumption of OPMS via TLC (Hexane:EtOAc 4:1). The spot for
OPMS (

) should disappear.
o Workup:
o Cool to RT. Neutralize with dilute HCI.
o Extract with Ethyl Acetate. Wash organic layer with brine.

o Evaporate solvent to yield the intermediate: Diethyl 2-acetamido-2-(4-
octylphenethyl)malonate.

Protocol B: Trace Analysis of OPMS (Impurity Control)

Due to its genotoxic potential, detecting residual OPMS is a critical release test.

Method: HPLC-UV with Derivatization (or LC-MS/MS for higher sensitivity). System: Agilent
1290 Infinity Il or equivalent.
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Parameter

Setting

Column

C18 Reverse Phase (e.g., Zorbax Eclipse Plus,
100mm x 2.1mm, 1.8um)

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

Acetonitrile

50% B to 95% B over 10 min (Lipophilic nature

Gradient . . :
requires high organic content)
Flow Rate 0.4 mL/min
) UV @ 220 nm (Phenyl ring absorption) or MS
Detection
(ESI+)
Target Limit <10 ppm relative to API

Part 4: Data Summary & Comparative Analysis

The following table contextualizes OPMS against other common alkylating agents used in

medicinal chemistry.
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Alkylating .
Leaving Group
Agent

Reactivity ( Specific
Stability s
) Application

Methanesulfonat
OPMS
e

Fingolimod
Moderate Synthesis;
High (Hydrolyzes in Introduction of
water) octylphenethyl
tail.

Octyl Bromide Bromide

General

introduction of
Moderate High octyl chains (less

reactive than

mesylates).

Methyl
Methanesulfonat
e (MMS)

Methanesulfonat

e

DNA Methylation
(Research tool

Very High Low for mutagenesis);
Not for drug

synthesis.

p-

Tosylates
Toluenesulfonate

Similar to OPMS
) ) but adds a larger
High High )
leaving group

mass.

Visualization: Impurity Control Workflow

This diagram outlines the logic for handling OPMS as a Genotoxic Impurity (PGI) in a

pharmaceutical pipeline.
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Caption: Figure 2. Control strategy for OPMS as a Potential Genotoxic Impurity (PGI) according
to ICH M7 guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b122396?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122396?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

